Cas no 1805589-58-5 (Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate)
1805589-58-5 structure
Product Name:Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate
CAS No:1805589-58-5
MF:C11H7BrF6O2
MW:365.066503763199
CID:4792744
Update Time:2023-08-17
Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate
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- Inchi: 1S/C11H7BrF6O2/c1-20-8(19)4-5-2-6(10(13,14)15)9(12)7(3-5)11(16,17)18/h2-3H,4H2,1H3
- InChI Key: WLHSYUCMXMZYPG-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)(F)F)C=C(CC(=O)OC)C=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 330
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3
Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019081-1g |
Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate |
1805589-58-5 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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